Cas no 71216-20-1 (5-Bromo-2-mercaptobenzothiazole)

5-Bromo-2-mercaptobenzothiazole (CAS 10294-43-6) is a brominated derivative of benzothiazole, featuring a thiol group at the 2-position. This heterocyclic compound exhibits notable reactivity due to the presence of both bromine and mercapto functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C7H4BrNS2) enables applications in coordination chemistry, where it acts as a ligand for metal complexes. The compound is particularly valued for its role in the synthesis of pharmaceuticals, agrochemicals, and rubber vulcanization accelerators. Its bromine substituent enhances electrophilic reactivity, facilitating further functionalization. The thiol group allows for thioether formation or metal chelation, contributing to its utility in material science and catalysis. Storage under inert conditions is recommended due to potential sensitivity to oxidation.
5-Bromo-2-mercaptobenzothiazole structure
71216-20-1 structure
Product Name:5-Bromo-2-mercaptobenzothiazole
CAS No:71216-20-1
MF:C7H4BrNS2
MW:246.147357940674
MDL:MFCD08460052
CID:59189
PubChem ID:4408260
Update Time:2025-07-02

5-Bromo-2-mercaptobenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-mercaptobenzothiazole
    • 2,5-Dichlorobenzoyl cyanide
    • 2-METCAPTO-5-CHLORO-BENZOTHIAZOLE
    • 2-MERCAPTO-5-CHLOROBENZOXAZOLE
    • 5-CHLORO-BENZOTHIAZOLE-2-THIOL
    • 5-CHLORO-1,3-BENZOTHIAZOLE-2-THIOL
    • TIMTEC-BB SBB005398
    • 5-BROMO-2-MERCAPTO BENZOTHLAZOLE
    • 5-Bromo-2-Thiobenzothiazole
    • 5-BROMO-2-MERCAPTO BENZIMIDAZOLE
    • 5-CLORO-2-MERCAPTO BENZOTHIAZOLE
    • 2(3H)-Benzothiazolethione, 5-bromo-
    • 5-broMo-1,3-benzothiazole-2-thiol
    • 5-Bromo-2-mercaptobenzthiazole
    • 5-bromobenzothiazole-2-thiol
    • 5-bromobenzo[d]thiazole-2-thiol
    • 2(3H)-Benzothiazolethione,5-bromo-
    • 5-Bromobenzo[d]thiazole-2(3H)-thione
    • 5-bromo-benzothiazole-2-thiol
    • 5-Bromo-2-mercapto benzothiazole
    • SBB100094
    • FCH3747057
    • K204
    • F14974
    • OKHQGCOLOHTELL-UHFFFAOYSA-N
    • DS-2270
    • 5-bromo-2,3-dihydro-1,3-benzothiazole-2-thione
    • FT-0647673
    • SCHEMBL1850412
    • MFCD08460052
    • AC-23452
    • 71216-20-1
    • AKOS015834695
    • DTXSID00402949
    • AKOS015904175
    • AMY1664
    • 5-bromo-3H-1,3-benzothiazole-2-thione
    • CS-0041479
    • DB-029084
    • MDL： MFCD08460052
    • Inchi： 1S/C7H4BrNS2/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10)
    • InChI Key： OKHQGCOLOHTELL-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)NC(=S)S2

Computed Properties

  • Exact Mass: 244.89700
  • Monoisotopic Mass: 244.897
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 69.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.93
  • Melting Point: 198-200 °C(lit.)
  • Boiling Point: 351.2°C at 760 mmHg
  • Flash Point: 166.2 ºC
  • Refractive Index: 1.827
  • PSA: 76.12000
  • LogP: 3.72140
  • Vapor Pressure: No data available

5-Bromo-2-mercaptobenzothiazole Security Information

5-Bromo-2-mercaptobenzothiazole Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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